Cas no 1000958-63-3 (1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine)

• Product Name: 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine
• CAS No: 1000958-63-3
• MF: C₁₄H₂₇N₃O₂S
• MW: 301.448082208633
• MDL: MFCD12027111
• CID: 1079403
• PubChem ID: 25219522
• Update Time: 2025-10-31

1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine
• 1-(Pyrrolidine-1-sulfonyl)-[4,4']bipiperidinyl
• 4-(piperidin-4-yl)-1-(pyrrolidine-1-sulfonyl)piperidine
• AG-A-16004
• ALBB-005829
• Ambcb3001765
• CTK7I2148
• MolPort-005-984-502
• STK500912
• 1-(pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine(SALTDATA
• 1-(pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine(SALTDATA: FREE)
• CS-0321582
• AKOS005171634
• 1000958-63-3
• LS-02152
• DTXSID80649259
• 4-piperidin-4-yl-1-pyrrolidin-1-ylsulfonylpiperidine
• MFCD12027111
• 1-(Pyrrolidine-1-sulfonyl)-4,4'-bipiperidine
• 1-(Pyrrolidin-1-ylsulfonyl)-4,4''-bipiperidine

• MDL： MFCD12027111
• Inchi： 1S/C14H27N3O2S/c18-20(19,16-9-1-2-10-16)17-11-5-14(6-12-17)13-3-7-15-8-4-13/h13-15H,1-12H2
• InChI Key： YRMDGDQORQOLMB-UHFFFAOYSA-N
• SMILES： S(N1CCCC1)(N1CCC(CC1)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 301.18239829g/mol
• Monoisotopic Mass: 301.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine

Comprehensive Overview of 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine (CAS No. 1000958-63-3)

1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine (CAS No. 1000958-63-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in drug discovery and development. Its molecular structure combines a bipiperidine core with a pyrrolidinylsulfonyl moiety, making it a promising candidate for various therapeutic and industrial applications.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine due to its potential to interact with biological targets such as G-protein-coupled receptors (GPCRs) and kinases. These interactions are critical in developing treatments for conditions like neurodegenerative diseases, metabolic disorders, and inflammatory responses, which are among the most searched topics in medical and biochemical forums.

The synthesis of 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine involves multi-step organic reactions, including sulfonylation and amine coupling. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing trend of green chemistry and sustainable synthesis, topics frequently searched by professionals aiming to reduce environmental impact in chemical production.

From a commercial perspective, CAS No. 1000958-63-3 is often listed in catalogs of fine chemicals and pharmaceutical intermediates. Its applications extend to material science, where it is explored for its potential in creating advanced polymers and coatings. The compound's stability and solubility profile make it suitable for formulation studies, a hot topic in drug delivery systems and nanotechnology research.

Safety and handling of 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine follow standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under current regulations, its handling requires adherence to Good Laboratory Practices (GLP), a frequently searched term among laboratory professionals and regulatory bodies.

In conclusion, 1-(Pyrrolidin-1-ylsulfonyl)-4,4'-bipiperidine (CAS No. 1000958-63-3) represents a compound of high interest in both academic and industrial settings. Its structural complexity and functional diversity position it as a valuable entity in the ongoing quest for innovative solutions in medicinal chemistry and material engineering. As research progresses, this compound is likely to feature prominently in publications and patents, further solidifying its relevance in modern science.